Cas no 1072429-95-8 (4,7-Dichloro-1H-indazole-3-carboxylic acid)

• Product Name: 4,7-Dichloro-1H-indazole-3-carboxylic acid
• CAS No: 1072429-95-8
• MF: C₈H₄Cl₂N₂O₂
• MW: 231.035559654236
• CID: 840814
• Update Time: 2023-11-19

4,7-Dichloro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-1H-Indazole-3-carboxylic acid
• CID 83487263
• 1H-Indazole-3-carboxylic acid, 4,7-dichloro-
• 4,7-Dichloro-1H-indazole-3-carboxylic acid

• Inchi： 1S/C8H4Cl2N2O2/c9-3-1-2-4(10)6-5(3)7(8(13)14)12-11-6/h1-2H,(H,11,12)(H,13,14)
• InChI Key： PRQLHXTYRVCGSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=C(C(=O)O)NN=2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.756±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.053 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles